Cas no 138509-46-3 (2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI))

2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI) structure
138509-46-3 structure
Product Name:2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI)
CAS No:138509-46-3
MF:C8H12O2
MW:140.179682731628
CID:902287
PubChem ID:18957480
Update Time:2025-04-19

2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI)
    • Inchi: 1S/C8H12O2/c1-6(2)10-8-4-3-7(9)5-8/h5-6H,3-4H2,1-2H3
    • InChI Key: SSSFRZWTJVFYJA-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1=CC(CC1)=O

Computed Properties

  • Exact Mass: 140.08376
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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